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Compound of Interest

Compound Name: Deoxycorticosterone-d8

Deoxycorticosterone-d8: A Technical Guide for
Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Deoxycorticosterone-d8, a deuterated
analog of the endogenous steroid hormone Deoxycorticosterone (DOC). It is intended for
researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds in their studies. This document covers the fundamental properties of
Deoxycorticosterone-d8, its primary applications, detailed experimental protocols for its use
as an internal standard in mass spectrometry-based assays, and the relevant biological
pathways of its non-deuterated counterpart.

Core Compound Information

Deoxycorticosterone-d8 is a synthetic, stable isotope-labeled version of Deoxycorticosterone.
The incorporation of eight deuterium atoms increases its molecular weight, allowing it to be
distinguished from the endogenous analyte in mass spectrometric analyses. This property
makes it an ideal internal standard for the accurate quantification of Deoxycorticosterone in
various biological matrices.

Molecular Structure and Properties
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The molecular structure of Deoxycorticosterone-d8 is identical to that of Deoxycorticosterone,

with the exception of eight hydrogen atoms being replaced by deuterium.

Table 1: Physicochemical Properties of Deoxycorticosterone-d8

Property Value Reference
CAS Number 55487-63-3

Molecular Formula C21H22Ds03

Molecular Weight 338.51 g/mol [1]
Appearance White to off-white solid [1]

Primary Application

Internal standard for LC-MS 2]

quantification

Biological Significance of Deoxycorticosterone

Deoxycorticosterone (DOC) is a steroid hormone produced by the adrenal gland. It serves as a

precursor to aldosterone, a potent mineralocorticoid, and also possesses inherent

mineralocorticoid activity.[3] DOC plays a crucial role in regulating electrolyte and water

balance by acting on the mineralocorticoid receptor (MR).[4][5]

Mineralocorticoid Receptor Signaling Pathway

Deoxycorticosterone exerts its physiological effects by binding to and activating the

mineralocorticoid receptor, a member of the nuclear receptor superfamily.[4][5] Upon ligand

binding, the receptor translocates to the nucleus, where it modulates the transcription of target

genes.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b588441?utm_src=pdf-body
https://www.benchchem.com/product/b588441?utm_src=pdf-body
https://www.invivochem.com/product/V72731
https://www.invivochem.com/product/V72731
https://www.medchemexpress.com/deoxycorticosterone-d8.html
https://en.wikipedia.org/wiki/11-Deoxycorticosterone
https://en.wikipedia.org/wiki/Mineralocorticoid_receptor
https://academic.oup.com/mend/article/19/9/2211/2737822
https://en.wikipedia.org/wiki/Mineralocorticoid_receptor
https://academic.oup.com/mend/article/19/9/2211/2737822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mineralocorticoid Receptor Signaling Pathway

Deoxycorticosterone
(DOC)

Activated MR

A

Dissociation of HSP90

Binds to Translocation & Dimerization

MR-HSP90

Complex MR Dimer

Gene Transcription

ranslation

Proteins
(e.g., ENaC, Na+/K+-ATPase)

Click to download full resolution via product page

Figure 1: Simplified diagram of the Mineralocorticoid Receptor (MR) signaling pathway
activated by Deoxycorticosterone (DOC).

Application of Deoxycorticosterone-d8 in
Quantitative Analysis
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The primary application of Deoxycorticosterone-d8 is as an internal standard (IS) in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of
endogenous Deoxycorticosterone.[2] The use of a stable isotope-labeled internal standard is
the gold standard for correcting for variability during sample preparation and analysis, thereby
ensuring high accuracy and precision.

Experimental Workflow for Steroid Quantification

The general workflow for the quantification of steroids from biological samples using an internal
standard like Deoxycorticosterone-d8 involves several key steps from sample preparation to
data analysis.
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General Workflow for Steroid Quantification using an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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